Cas no 1805131-68-3 (3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine)
3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine
-
- Inchi: 1S/C7H7ClF2N2O/c8-2-3-1-4(13)5(11)6(12-3)7(9)10/h1,7H,2,11H2,(H,12,13)
- InChI Key: QAVANWQFFXMQGL-UHFFFAOYSA-N
- SMILES: ClCC1=CC(C(=C(C(F)F)N1)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 299
- XLogP3: 0.7
- Topological Polar Surface Area: 55.1
3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024005277-500mg |
3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine |
1805131-68-3 | 97% | 500mg |
$970.20 | 2022-04-01 | |
| Alichem | A024005277-1g |
3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine |
1805131-68-3 | 97% | 1g |
$1,612.80 | 2022-04-01 |
3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine
Research Briefing on 3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine (CAS: 1805131-68-3)
3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine (CAS: 1805131-68-3) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a chloromethyl group, difluoromethyl group, and hydroxyl group, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic utility of 3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine in the construction of heterocyclic scaffolds. The study highlighted its reactivity in nucleophilic substitution reactions, enabling the efficient introduction of diverse functional groups. This versatility makes it a valuable building block for drug discovery programs targeting protein kinases, which are implicated in numerous diseases including cancer and inflammatory disorders.
Another recent advancement involves the application of this compound in the development of antimicrobial agents. A 2024 paper in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine exhibit potent activity against drug-resistant bacterial strains. The presence of the difluoromethyl group was found to enhance membrane permeability, while the chloromethyl moiety allowed for further structural modifications to optimize pharmacokinetic properties.
From a mechanistic perspective, computational studies have provided insights into the molecular interactions of this compound. Density functional theory (DFT) calculations revealed that the electron-withdrawing effects of the difluoromethyl group significantly influence the compound's reactivity and binding affinity to biological targets. These findings are instrumental in guiding the rational design of more effective derivatives.
In conclusion, 3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine (CAS: 1805131-68-3) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its unique chemical properties and demonstrated biological activities make it a compound of continued interest for researchers in the chemical biology and pharmaceutical sectors. Future studies are expected to further explore its potential in targeted therapies and combination treatments.
1805131-68-3 (3-Amino-6-(chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)